![molecular formula C17H25ClN2O2 B8279254 4-Chlorobenzyl-3-[(tert-butoxycarbonyl)amino]piperidine](/img/structure/B8279254.png)
4-Chlorobenzyl-3-[(tert-butoxycarbonyl)amino]piperidine
Cat. No. B8279254
M. Wt: 324.8 g/mol
InChI Key: BPVIQEUFAVEGNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07390830B1
Procedure details
To a methanol (25 mL) solution of 1-(4-chlorobenzyl)-3-[(tert-butoxycarbonyl)amino]piperidine (2.55 g, 7.85 mmol), was added 1M HCl-Et2O (50 mL). The resulting reaction mixture was stirred at 25° C. for 15 hours, and the solvent was removed under reduced pressure to afford 3-amino 1-(4-chlorobenzyl)piperidine dihydrochloride as an amorphous solid (2.49 g, quantitative). The purity was determined by RPLC/MS (>95%). ESI/MS m/e 225.2 (M++H, C12H18ClN2).
Quantity
2.55 g
Type
reactant
Reaction Step One
Name
HCl Et2O
Quantity
50 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:22]=[CH:21][C:5]([CH2:6][N:7]2[CH2:12][CH2:11][CH2:10][CH:9]([NH:13]C(OC(C)(C)C)=O)[CH2:8]2)=[CH:4][CH:3]=1.[ClH:23].CCOCC>CO>[ClH:1].[ClH:23].[NH2:13][CH:9]1[CH2:10][CH2:11][CH2:12][N:7]([CH2:6][C:5]2[CH:4]=[CH:3][C:2]([Cl:1])=[CH:22][CH:21]=2)[CH2:8]1 |f:1.2,4.5.6|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
2.55 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC=C(CN2CC(CCC2)NC(=O)OC(C)(C)C)C=C1
|
|
Name
|
HCl Et2O
|
|
Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl.CCOCC
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
25 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
was stirred at 25° C. for 15 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting reaction mixture
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
15 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.NC1CN(CCC1)CC1=CC=C(C=C1)Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
